5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95%
Overview
Description
5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% (FDPF) is a compound belonging to the class of organic compounds known as phenols. It is an aromatic compound with a phenol functional group and a sulfamoyl substituent. FDPF has a wide range of applications in scientific research and industrial applications due to its ability to act as a catalyst, solvent, and reagent.
Scientific Research Applications
5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is widely used in scientific research due to its ability to act as a catalyst, solvent, and reagent. It is used in organic synthesis reactions as a catalyst to promote the formation of desired products. 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is also used as a solvent in a variety of reactions, such as the synthesis of polymers and the production of pharmaceuticals. In addition, 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is used as a reagent in the synthesis of various organic compounds.
Mechanism of Action
5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% acts as a catalyst, solvent, and reagent in organic synthesis reactions. As a catalyst, 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% facilitates the formation of desired products by increasing the rate of the reaction. As a solvent, 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is used to dissolve reactants, allowing them to react more quickly and efficiently. As a reagent, 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is used to form desired products by reacting with other compounds.
Biochemical and Physiological Effects
5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% has been found to have no adverse biochemical or physiological effects when used in laboratory experiments. 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is non-toxic and does not interact with biological systems. As such, it is safe to use in laboratory experiments.
Advantages and Limitations for Lab Experiments
5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% has several advantages for use in laboratory experiments. It is non-toxic and does not interact with biological systems, making it safe to use. In addition, 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is inexpensive and readily available, making it a cost-effective choice for laboratory experiments. The main limitation of 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% is that it is only effective in organic synthesis reactions and cannot be used in any other type of reaction.
Future Directions
5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% has a wide range of potential future applications. It could be used as a catalyst in the development of novel pharmaceuticals, as a solvent in the production of polymers, or as a reagent in the synthesis of organic compounds. Additionally, 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% could be used in the development of new materials, such as catalysts, nanomaterials, and sensors. Finally, 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% could be used in the development of new methods for organic synthesis and the production of new compounds.
Synthesis Methods
5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% can be synthesized through a multi-step process that involves a Grignard reaction, a nucleophilic substitution, and a Friedel-Crafts acylation. The Grignard reaction is used to form a 4-dimethylsulfamoylphenylmagnesium bromide intermediate, which is then reacted with 2-fluorophenol to form an intermediate product. The intermediate product is then subjected to a Friedel-Crafts acylation, which yields 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol, 95% as the final product. The overall yield of the reaction is approximately 60-70%, depending on the conditions of the reaction.
properties
IUPAC Name |
4-(4-fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO3S/c1-16(2)20(18,19)12-6-3-10(4-7-12)11-5-8-13(15)14(17)9-11/h3-9,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGOMZCOHYGDOLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
